Cas no 2138425-09-7 (3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2138425-09-7
• MF: C₆H₃F₂NO₄S
• MW: 223.15412735939
• CID: 5916305
• PubChem ID: 165460118
• Update Time: 2025-05-25

3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727525
• 2138425-09-7
• 3-fluoro-5-nitrobenzene-1-sulfonyl fluoride
• 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3F2NO4S/c7-4-1-5(9(10)11)3-6(2-4)14(8,12)13/h1-3H
• InChI Key： ZVCIRJTVQNCKDO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)[N+](=O)[O-])F)(=O)(=O)F

Computed Properties

• Exact Mass: 222.97508507g/mol
• Monoisotopic Mass: 222.97508507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride

Introduction to 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138425-09-7)

3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound, identified by its CAS number 2138425-09-7, is a fluorinated nitroaromatic sulfonate derivative, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The unique structural features of this compound, including the presence of both fluorine and nitro substituents, contribute to its reactivity and utility in multiple chemical transformations.

The fluorine atom in 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride introduces a high electronegativity that can influence the electronic properties of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. This characteristic is particularly useful in medicinal chemistry, where fluorine atoms are often incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The nitro group, on the other hand, serves as a strong electron-withdrawing moiety, which can further modulate the reactivity of the aromatic system and influence the orientation of subsequent functionalizations.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride has emerged as a key building block in this endeavor due to its ability to undergo a variety of transformations that yield complex and diverse molecular structures. For instance, the sulfonyl fluoride group can be selectively hydrolyzed under mild conditions to afford the corresponding sulfonic acid derivative, which is a common pharmacophore in many drug candidates. Additionally, nucleophilic substitution reactions at the sulfonyl fluoride moiety allow for the introduction of diverse functional groups, enabling the synthesis of structurally diverse libraries for high-throughput screening.

One of the most compelling applications of 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride lies in its role as an intermediate in the development of anticancer agents. The combination of fluorine and nitro substituents in this compound can be leveraged to design molecules that interact selectively with biological targets involved in cancer progression. Recent studies have demonstrated that fluorinated nitroaromatics exhibit potent activity against various cancer cell lines by inhibiting key enzymes and pathways associated with tumor growth and metastasis. The sulfonamide core derived from 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride has also been explored as a scaffold for kinase inhibitors, which are critical targets in oncology research.

The synthetic utility of 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride extends beyond pharmaceutical applications. In materials science, this compound has been utilized in the development of advanced polymers and coatings due to its ability to impart unique electronic and thermal properties. The presence of fluorine atoms enhances the hydrophobicity and chemical resistance of these materials, making them suitable for use in harsh environments where traditional polymers would fail. Furthermore, the nitro group can be used as a handle for further functionalization through reduction or coupling reactions, allowing for the creation of tailored material properties.

From an industrial perspective, 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride represents an important commodity chemical that serves as a precursor for numerous high-value products. Its production involves well-established synthetic routes that highlight its economic viability and scalability. As demand for specialized organic intermediates continues to grow, compounds like 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride are expected to play an increasingly pivotal role in both academic research and industrial applications.

The environmental impact of producing and utilizing 3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride is another critical consideration. While fluorinated compounds are known for their stability and resistance to degradation, proper handling and disposal protocols must be followed to minimize any potential ecological risks. Researchers are actively exploring green chemistry approaches to optimize synthetic routes, reduce waste generation, and enhance energy efficiency in the production process. These efforts align with broader industry initiatives aimed at promoting sustainable chemical manufacturing practices.

In conclusion,3-Fluoro-5-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138425-09-7) is a versatile and highly functional compound with significant applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in medicinal chemistry, materials science, and industrial chemistry. As research continues to uncover new uses for this compound,3-Fluoro-Nitro-Sulfonyl Fluoride benzene derivatives will undoubtedly remain at forefront innovation driving advancements therapeutic materials technologies forward.